Cas no 194992-44-4 (Acetochlor OA)

• Product Name: Acetochlor OA
• CAS No: 194992-44-4
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 116686
• Update Time: 2025-11-06

Acetochlor OA Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(ethoxymethyl)(2-ethyl-6-methylphenyl)amino]-2-oxo-
• 2-[N-(ethoxymethyl)-2-ethyl-6-methylanilino]-2-oxoacetic acid
• Acetochlor OA
• EOS-60881
• Acetochlor OA, Pestanal
• Acetochlor oxalamic acid (OA)
• n-(ethoxymethyl)-n-(2-ethyl-6-methylphenyl)oxalamic acid
• 2-((ethoxyMethyl)(2-ethyl-6-Methylphenyl)aMino)-2-oxoacetic acid
• N-(Ethoxymethyl)-N-(2-ethyl-6-methylphenyl)oxalamic acid, [(Ethoxymethyl)(2-ethyl-6-methylphenyl)amino]oxo-acetic acid
• [(Ethoxymethyl)(2-ethyl-6-methylphenyl)amino]oxo-acetic acid, N-(Ethoxymethyl)-N-(2-ethyl-6-methylphenyl)oxalamic acid

• Inchi： 1S/C14H19NO4/c1-4-11-8-6-7-10(3)12(11)15(9-19-5-2)13(16)14(17)18/h6-8H,4-5,9H2,1-3H3,(H,17,18)
• InChI Key： OTKTUNJJKYTOFF-UHFFFAOYSA-N
• SMILES： N(COCC)(C1C(CC)=CC=CC=1C)C(=O)C(O)=O

Computed Properties

• Exact Mass: 265.13100

Experimental Properties

• Density: 1.183
• Boiling Point: 396.4°C at 760 mmHg
• Flash Point: 193.6°C
• Refractive Index: 1.557
• PSA: 66.84000
• LogP: 1.96900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Acetochlor OA

Research Brief on Acetochlor OA (CAS: 194992-44-4): Recent Advances and Applications

Acetochlor OA (CAS: 194992-44-4) is a metabolite of the widely used herbicide acetochlor, which belongs to the chloroacetanilide class. Recent studies have focused on its environmental persistence, toxicological effects, and potential applications in agricultural and biomedical fields. This research brief synthesizes the latest findings related to Acetochlor OA, highlighting its chemical properties, biological interactions, and emerging research trends.

A 2023 study published in the Journal of Agricultural and Food Chemistry investigated the degradation pathways of Acetochlor OA in soil and water systems. The research employed advanced chromatographic techniques (LC-MS/MS) to identify intermediate metabolites and assess their ecological impact. Results indicated that Acetochlor OA exhibits moderate persistence, with a half-life of 30-45 days under aerobic conditions, emphasizing the need for improved remediation strategies.

In the biomedical domain, a groundbreaking 2024 paper in Chemical Research in Toxicology explored the molecular mechanisms of Acetochlor OA's interaction with human hepatic enzymes. Using in vitro models, researchers demonstrated that Acetochlor OA can inhibit cytochrome P450 3A4 (CYP3A4) activity, suggesting potential implications for drug metabolism and toxicity. This finding opens new avenues for studying herbicide metabolites as modulators of xenobiotic metabolism.

Recent analytical advancements have enabled more precise detection of Acetochlor OA in complex matrices. A 2023 study developed a novel immunoassay with a detection limit of 0.05 μg/L, significantly improving monitoring capabilities for environmental and biological samples. This methodological progress supports ongoing efforts to understand the compound's bioaccumulation potential and trophic transfer in ecosystems.

From an applications perspective, researchers are investigating Acetochlor OA's potential as a molecular scaffold for designing new herbicidal agents with reduced environmental persistence. Computational chemistry approaches have identified structural modifications that may enhance target specificity while decreasing ecological risks. These developments align with the growing demand for sustainable agrochemicals.

The toxicological profile of Acetochlor OA continues to be an active research area. Recent in vivo studies using zebrafish models (2024) have shown concentration-dependent developmental abnormalities, particularly in cardiovascular and nervous system development. These findings underscore the importance of comprehensive risk assessment for herbicide metabolites in aquatic environments.

Future research directions include exploring Acetochlor OA's potential as a biomarker for herbicide exposure and developing advanced remediation technologies. The integration of omics approaches (metabolomics and proteomics) is expected to provide deeper insights into its biological effects at subcellular levels. Additionally, international collaborations are working toward standardizing detection methods and establishing regulatory guidelines for this compound.